Cas no 13991-69-0 (Urea,1,1'-(4,4'-biphenylylene)bis[3-(2-chloroethyl)- (8CI))

• Product Name: Urea,1,1'-(4,4'-biphenylylene)bis[3-(2-chloroethyl)- (8CI)
• CAS No: 13991-69-0
• MF: C₁₈H₂₀Cl₂N₄O₂
• MW: 395.283001899719
• CID: 236383
• PubChem ID: 256328
• Update Time: 2025-04-19

Urea,1,1'-(4,4'-biphenylylene)bis[3-(2-chloroethyl)- (8CI) Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloroethyl)-3-[4-[4-(2-chloroethylcarbamoylamino)phenyl]phenyl]urea
• 1,1'-biphenyl-4,4'-diylbis[3-(2-chloroethyl)urea]
• AC1L5UD3
• AC1Q5MNA
• AR-1B4393
• CTK4C1989
• KST-1B0853
• NSC83108
• NSC-83108
• 13991-69-0
• DTXSID70292475
• Urea,1,1'-(4,4'-biphenylylene)bis[3-(2-chloroethyl)- (8CI)

• Inchi： 1S/C18H20Cl2N4O2/c19-9-11-21-17(25)23-15-5-1-13(2-6-15)14-3-7-16(8-4-14)24-18(26)22-12-10-20/h1-8H,9-12H2,(H2,21,23,25)(H2,22,24,26)
• InChI Key： ASVIYSWARNVBBF-UHFFFAOYSA-N
• SMILES： ClCCNC(NC1C=CC(=CC=1)C1C=CC(=CC=1)NC(NCCCl)=O)=O

Computed Properties

• Exact Mass: 394.09600
• Monoisotopic Mass: 394.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 82.3Ų

Experimental Properties

• Density: 1.343
• Boiling Point: 538.7°Cat760mmHg
• Flash Point: 279.6°C
• Refractive Index: 1.636
• PSA: 82.26000
• LogP: 5.00200